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Compound of Interest

tert-Butyl 2,2-difluoro-3-
Compound Name:
(methacryloyloxy)pentanoate

Cat. No.: B592188

In the landscape of modern materials science and drug discovery, precision-engineered
molecules are the cornerstone of innovation. tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate (CAS No. 1092693-73-6) emerges as a specialized monomer
with significant potential in these advanced fields. Its unique trifecta of functionalities—a
polymerizable methacrylate group, a difluorinated backbone, and a bulky tert-butyl ester—
positions it as a versatile building block for creating materials with tailored properties.

The incorporation of fluorine into polymers is a well-established strategy for imparting a range
of desirable characteristics, including enhanced thermal stability, chemical inertness, low
surface energy, and unique dielectric properties.[1][2][3][4] These attributes are highly sought
after in the development of high-performance coatings, biomedical devices, and advanced drug
delivery systems.[1][2][3][4][5]

Furthermore, the structure of this molecule suggests its potential utility as a specialized linker
or building block in the burgeoning field of targeted protein degradation.[6][7] The strategic
placement of fluorine can modulate the physicochemical properties of larger molecules, such
as Proteolysis Targeting Chimeras (PROTACS), influencing their cell permeability, metabolic
stability, and binding conformations. This guide provides a comprehensive technical overview
of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate, from its synthesis and
physicochemical properties to its potential applications, for researchers and professionals in
drug development and materials science.
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Physicochemical and Structural Properties

A thorough understanding of a molecule's properties is fundamental to its application. The key
physicochemical and structural data for tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate are summarized in the table below. While experimental data for
some properties are not publicly available, computed values from reputable sources provide
valuable estimates.

Property Value Source
CAS Number 1092693-73-6 [8]
Molecular Formula C13H20F204 [8]
Molecular Weight 278.29 g/mol [8]

tert-butyl 2,2-difluoro-3-(2-
IUPAC Name methylprop-2- [9]

enoyloxy)pentanoate

Pentanoic acid, 2,2-difluoro-3-
Synonyms [(2-methyl-1-0x0-2-propen-1- [8]
yloxy]-, 1,1-dimethylethyl ester

Purity >95% [8]
Storage Temperature 4°C [8]
;I'-Ic_)zglzfical Polar Surface Area 50 6 A2 8]
Computed logP 2.8613 [8]
Hydrogen Bond Acceptors 4 [8]
Hydrogen Bond Donors 0 [8]
Rotatable Bonds 5 [8]

SMILES CCC(OC(=0)C(=C)C)C(F) "
(F)IC(=0)OC(C)(C)C
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Synthesis and Reaction Mechanisms

While a specific, peer-reviewed synthesis protocol for tert-Butyl 2,2-difluoro-3-
(methacryloyloxy)pentanoate is not readily available in the literature, a plausible and
scientifically sound two-step synthetic route can be proposed based on established organic
chemistry principles. This involves the initial synthesis of a key intermediate, tert-butyl 2,2-
difluoro-3-hydroxypentanoate, followed by esterification with a methacrylic moiety.

Step 1: Synthesis of tert-Butyl 2,2-difluoro-3-
hydroxypentanoate via a Reformatsky-type Reaction

The initial step would likely involve a Reformatsky-type reaction, which is a classic method for
forming B-hydroxy esters. In this case, an organozinc reagent derived from a 2-bromo-2,2-
difluoroacetate would react with propanal.

Reaction Scheme:

Reactants

Activated Zinc

Products

Propanal tert-butyl 2,2-difluoro-3-hydroxypentanoate

tert-butyl 2-bromo-2,2-difluoroacetate

Click to download full resolution via product page
Caption: Plausible synthesis of the precursor alcohol.

Detailed Experimental Protocol (Representative):
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» Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser,
mechanical stirrer, and nitrogen inlet, add activated zinc powder (1.2 equivalents). Suspend
the zinc in anhydrous tetrahydrofuran (THF).

« Initiation: Add a small crystal of iodine to initiate the reaction.

» Addition of Reactants: To the activated zinc suspension, slowly and concurrently add a
solution of tert-butyl 2-bromo-2,2-difluoroacetate (1.0 equivalent) and propanal (1.1
equivalents) in anhydrous THF. Maintain the reaction temperature at a gentle reflux.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a
saturated aqueous solution of ammonium chloride.

o Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic
layers, wash with brine, and dry over anhydrous magnesium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel to yield pure tert-butyl 2,2-difluoro-3-
hydroxypentanoate.

Step 2: Esterification with Methacrylic Anhydride

The second step involves the esterification of the secondary alcohol intermediate with
methacrylic anhydride to introduce the polymerizable methacrylate group. This reaction is
typically catalyzed by a mild base, such as 4-(dimethylamino)pyridine (DMAP).

Reaction Scheme:
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Reactants
DMAP (catalyst) =========p==——— e —— e —————— 1
!
Product
Methacrylic Anhydride tert-butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate

tert-butyl 2,2-difluoro-3-hydroxypentanoate

Click to download full resolution via product page
Caption: Esterification to yield the final product.
Detailed Experimental Protocol (Representative):

¢ Reaction Setup: In a clean, dry flask under a nitrogen atmosphere, dissolve tert-butyl 2,2-
difluoro-3-hydroxypentanoate (1.0 equivalent) in anhydrous dichloromethane (DCM).

o Addition of Reagents: Add 4-(dimethylamino)pyridine (DMAP) (0.1 equivalents) to the
solution, followed by the dropwise addition of methacrylic anhydride (1.2 equivalents) at 0°C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
» Monitoring: Monitor the reaction for the disappearance of the starting alcohol by TLC.

o Work-up: Quench the reaction with water and separate the organic layer. Wash the organic
layer sequentially with a dilute solution of hydrochloric acid, a saturated solution of sodium
bicarbonate, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.
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 Purification: Purify the crude product by flash column chromatography on silica gel to obtain
the final product, tert-butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate.

Potential Applications

The molecular architecture of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate makes
it a highly attractive candidate for several cutting-edge applications.

Advanced Fluorinated Polymers

The methacrylate group allows for the facile polymerization of this monomer, either through
homopolymerization or copolymerization with other vinyl monomers. The resulting polymers
would be expected to exhibit properties characteristic of fluorinated materials.

o Biomedical Devices and Coatings: Fluoropolymers are known for their biocompatibility and
resistance to biofouling.[1][3][4] Polymers derived from this monomer could be used to
create hydrophobic and oleophobic coatings for medical implants, catheters, and surgical
tools to reduce bacterial adhesion and improve biocompatibility.

o High-Performance Materials: The thermal and chemical stability imparted by the fluorine
atoms could lead to applications in demanding environments, such as specialty adhesives,
sealants, and electronic components.
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tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate
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Caption: Polymerization workflow and potential applications.

Building Block for Targeted Protein Degraders
(PROTACS)

Targeted protein degradation using PROTACSs is a revolutionary approach in drug discovery.[6]
PROTACSs are heterobifunctional molecules composed of a ligand for a target protein, a ligand
for an E3 ubiquitin ligase, and a linker that connects them.[6][7] The linker is not merely a
spacer but plays a critical role in determining the efficacy of the PROTAC.

While the methacrylate group is not a typical conjugation point for PROTAC synthesis, the
overall structure of tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate could be adapted
for this purpose. For instance, the tert-butyl ester could be hydrolyzed to the corresponding
carboxylic acid, providing a handle for conjugation. The difluorinated pentanoate backbone
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could serve as a rigid and metabolically stable component of the linker, with the fluorine atoms
potentially influencing the linker's conformation and physicochemical properties. The use of
fluorinated building blocks in drug design is a growing trend to enhance metabolic stability and
modulate bioactivity.[10]

Safety and Handling

As with any laboratory chemical, proper safety precautions should be observed when handling
tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate.

o Hazard Statements: According to supplier safety data, this compound is associated with the
following hazard statements:

o H302: Harmful if swallowed.
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[3]
e Precautionary Statements: Recommended precautionary measures include:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

o Storage: Store in a well-ventilated place at 4°C. Keep container tightly closed.[8]

Conclusion

tert-Butyl 2,2-difluoro-3-(methacryloyloxy)pentanoate represents a promising and versatile
chemical entity for researchers at the interface of materials science and drug discovery. Its
unigue combination of a polymerizable methacrylate group, a difluorinated backbone, and a
tert-butyl ester provides a rich platform for the development of advanced functional polymers
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with applications in biomedical coatings and high-performance materials. Furthermore, its
potential as a specialized building block for the linkers of targeted protein degraders opens up
exciting avenues in medicinal chemistry. As research in these fields continues to advance, the
demand for precisely engineered molecules like this one is set to grow, paving the way for new
innovations and solutions to complex scientific challenges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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